N-(benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-2-phenylacetamide hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-2-phenylacetamide;hydrochloride
• InChI: InChI=1S/C21H23N3O2S.ClH/c25-20(16-17-6-2-1-3-7-17)24(11-10-23-12-14-26-15-13-23)21-22-18-8-4-5-9-19(18)27-21;/h1-9H,10-16H2;1H
• InChI Key: AKSBQDVYFZDXNX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN(C2=NC3=CC=CC=C3S2)C(=O)CC4=CC=CC=C4.Cl
• Molecular Formula: C21H24ClN3O2S
• Molecular Weight: 418.0 g/mol

Description

N-(benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-2-phenylacetamide hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is also known as BZP and has been studied for its biochemical and physiological effects, mechanism of action, and synthesis methods.

Scientific Research Applications

Synthesis of Novel Compounds

N-(benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-2-phenylacetamide hydrochloride has been used in the synthesis of various novel compounds. For instance, it served as a building block for fused thiazolo[3,2-a]pyrimidinones, demonstrating its utility in creating new chemical structures with potential applications in medicinal chemistry and materials science (Janardhan et al., 2014).

Anticancer Properties

Some derivatives of N-(benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-2-phenylacetamide hydrochloride have been synthesized and shown potential as anticancer agents. For example, certain compounds derived from it exhibited promising results in anticancer activity screening conducted by the National Cancer Institute (Horishny et al., 2020).

Antibacterial Activity

Research has also explored the use of this compound in developing antibacterial agents. Novel derivatives synthesized from it have shown significant in-vitro antibacterial activity against various bacteria, suggesting its relevance in addressing microbial resistance (Bhoi et al., 2015).

Src Kinase Inhibition

In the realm of biochemical research, derivatives of N-(benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-2-phenylacetamide hydrochloride have been used to inhibit Src kinase, a protein involved in cancer progression. This suggests its potential application in developing targeted cancer therapies (Fallah-Tafti et al., 2011).

Psychotropic Activity

The compound has also been investigated for its psychotropic effects. Derivatives have been found to possess marked sedative action and anti-inflammatory activity, alongside selective cytotoxic effects, indicating potential applications in neuropsychiatric and oncological treatments (Zablotskaya et al., 2013).